Cas no 1424351-59-6 (1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-
• CAS No: 1424351-59-6
• Molecular Formula: C₂₉H₁₈O₈
• Molecular Weight: 494.45
• CID: 5146429
• PubChem ID: 102202263

1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis- Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5,5'-(9H-fluorene-2,7-diyl)bis-
• 5,5'-(9H-Fluorene-2,7-diyl)diisophthalic acid
• 5-[7-(3,5-dicarboxyphenyl)-9H-fluoren-2-yl]benzene-1,3-dicarboxylic acid
• 1424351-59-6
• G70379

• InChIKey： SHVNFNRBYJHTDF-UHFFFAOYSA-N
• Inchi： 1S/C29H18O8/c30-26(31)20-7-16(8-21(12-20)27(32)33)14-1-3-24-18(5-14)11-19-6-15(2-4-25(19)24)17-9-22(28(34)35)13-23(10-17)29(36)37/h1-10,12-13H,11H2,(H,30,31)(H,32,33)(H,34,35)(H,36,37)
• SMILES： OC(C1=CC(C(O)=O)=CC(=C1)C1C=CC2C3=C(C=C(C=C3)C3C=C(C=C(C(O)=O)C=3)C(=O)O)CC=2C=1)=O

Computed Properties

• Exact Mass: 494.10016753g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 494.10016753g/mol
• Heavy Atom Count: 37
• Complexity: 800
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 149Ų